1-[1-(4-Ethoxybenzyl)piperidin-4-yl]-4-methylpiperazine

• Molecular Formula: C19H31N3O
• Molecular Weight: 317.5 g/mol
• IUPAC Name: 1-[1-[(4-ethoxyphenyl)methyl]piperidin-4-yl]-4-methylpiperazine
• InChI: InChI=1S/C19H31N3O/c1-3-23-19-6-4-17(5-7-19)16-21-10-8-18(9-11-21)22-14-12-20(2)13-15-22/h4-7,18H,3,8-16H2,1-2H3
• InChI Key: TYPOSOHFCISUJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCC(CC2)N3CCN(CC3)C

Description

1-[1-(4-Ethoxybenzyl)piperidin-4-yl]-4-methylpiperazine is an organic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their diverse pharmacological properties and are widely used in medicinal chemistry

Preparation Methods

The reaction conditions often include the use of organic solvents such as ethanol or dimethylformamide, and the reactions are carried out under controlled temperatures to ensure high yields . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency.

Chemical Reactions Analysis

1-[1-(4-Ethoxybenzyl)piperidin-4-yl]-4-methylpiperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other functional groups using appropriate reagents.

Scientific Research Applications

1-[1-(4-Ethoxybenzyl)piperidin-4-yl]-4-methylpiperazine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules, including proteins and nucleic acids.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-[1-(4-Ethoxybenzyl)piperidin-4-yl]-4-methylpiperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various physiological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-[1-(4-Ethoxybenzyl)piperidin-4-yl]-4-methylpiperazine can be compared with other piperazine derivatives, such as:

• 1-[1-(4-Fluorobenzyl)piperidin-4-yl]-4-methylpiperazine
• 1-[1-(4-Bromobenzyl)piperidin-4-yl]-4-methylpiperazine
• 1-[1-(4-Chlorobenzyl)piperidin-4-yl]-4-methylpiperazine

These compounds share similar structural features but differ in their substituents, which can lead to variations in their chemical reactivity and biological activity.